Cas no 1805128-59-9 (2,3-Bis(trifluoromethyl)-4-bromoaniline)

• Product Name: 2,3-Bis(trifluoromethyl)-4-bromoaniline
• CAS No: 1805128-59-9
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4977211
• Update Time: 2025-10-31

2,3-Bis(trifluoromethyl)-4-bromoaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-bromoaniline

• Inchi： 1S/C8H4BrF6N/c9-3-1-2-4(16)6(8(13,14)15)5(3)7(10,11)12/h1-2H,16H2
• InChI Key： ZBPPWUUCQFDXJQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)(F)F)=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 3.7
• Topological Polar Surface Area: 26

Additional information on 2,3-Bis(trifluoromethyl)-4-bromoaniline

Introduction to 2,3-Bis(trifluoromethyl)-4-bromoaniline (CAS No. 1805128-59-9)

2,3-Bis(trifluoromethyl)-4-bromoaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1805128-59-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic amines, characterized by its bromine and trifluoromethyl substituents, which contribute to its unique chemical properties and reactivity. The presence of multiple fluorine atoms in the trifluoromethyl groups enhances the electron-withdrawing effect, making this molecule a valuable intermediate in synthetic chemistry.

The structural features of 2,3-Bis(trifluoromethyl)-4-bromoaniline make it a versatile building block for the development of novel compounds. The bromine atom at the 4-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery and material science. Additionally, the electron-deficient nature of the trifluoromethyl groups facilitates its participation in various organic transformations, including nucleophilic aromatic substitutions and metal-catalyzed reactions.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. 2,3-Bis(trifluoromethyl)-4-bromoaniline has been investigated for its potential applications in medicinal chemistry. Its derivatives have shown promise as intermediates in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. The trifluoromethyl group is particularly noteworthy for its ability to modulate pharmacokinetic properties, such as lipophilicity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)-4-bromoaniline is its role in the development of targeted therapies. Researchers have leveraged its structural framework to create small molecules that interact selectively with biological targets. For instance, studies have demonstrated its utility in generating inhibitors that disrupt aberrant signaling pathways involved in cancer progression. The bromine substituent allows for further derivatization, enabling the fine-tuning of molecular properties to optimize binding affinity and selectivity.

The agrochemical industry has also recognized the value of 2,3-Bis(trifluoromethyl)-4-bromoaniline as a precursor for novel pesticides and herbicides. Its halogenated structure contributes to enhanced bioactivity against resistant pests, making it a promising candidate for next-generation crop protection agents. Furthermore, the compound's stability under various environmental conditions ensures prolonged efficacy in field applications.

From a synthetic chemistry perspective, 2,3-Bis(trifluoromethyl)-4-bromoaniline serves as a key intermediate in multi-step syntheses. Its reactivity with nucleophiles and transition metals allows chemists to construct complex molecular architectures with precision. This has opened up new avenues for exploring structure-activity relationships (SAR) and developing innovative chemical entities.

The pharmaceutical industry's reliance on high-quality intermediates has underscored the importance of 2,3-Bis(trifluoromethyl)-4-bromoaniline in large-scale production. Manufacturers prioritize purity and yield when synthesizing this compound to meet stringent regulatory requirements. Advances in catalytic processes and green chemistry have enabled more efficient production methods, reducing waste and energy consumption while maintaining high standards of quality.

Recent research has highlighted the potential of 2,3-Bis(trifluoromethyl)-4-bromoaniline in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its applications as a ligand or catalyst precursor. These complexes exhibit unique electronic properties that are useful in designing advanced materials for optoelectronics and catalysis.

The versatility of 2,3-Bis(trifluoromethyl)-4-bromoaniline extends to its role as a scaffold for drug discovery campaigns. By modifying its core structure or appending functional groups at specific positions, researchers can generate libraries of compounds with diverse biological profiles. This approach has been instrumental in identifying lead candidates for further optimization through medicinal chemistry techniques.

In conclusion,2,3-Bis(trifluoromethyl)-4-bromoaniline (CAS No. 1805128-59-9) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists and pharmaceutical researchers alike. As advancements continue to emerge from academic laboratories and industrial research facilities,2,3-Bis(trifluoromethyl)-4-bromoaniline is poised to play an even greater role in shaping the future of chemical innovation.